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Compound of Interest

Compound Name: 4-Bromo-2,3-difluorobenzoic acid

Cat. No.: B125708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and hazards

associated with 4-Bromo-2,3-difluorobenzoic acid (CAS No. 194804-91-6). The information

is intended to support safe handling, storage, and use of this compound in research and

development settings. Data has been compiled from available Safety Data Sheets (SDS) and

chemical supplier information.

Chemical and Physical Properties
4-Bromo-2,3-difluorobenzoic acid is a fluorinated aromatic carboxylic acid. Its properties are

summarized in the table below.
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Property Value

CAS Number 194804-91-6

Molecular Formula C₇H₃BrF₂O₂

Molecular Weight 237.00 g/mol

Physical Form Solid

Boiling Point 288.1°C

Density 1.9 g/cm³

Refractive Index 1.55

Storage Temperature Room temperature or 2-8°C

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-Bromo-2,3-difluorobenzoic acid is classified as a hazardous substance.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

GHS Pictogram:

alt text

Signal Word: Warning

Toxicological Information
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Detailed quantitative toxicological data, such as LD50 (median lethal dose) or LC50 (median

lethal concentration), for 4-Bromo-2,3-difluorobenzoic acid is not readily available in the

public domain. The hazard classification is based on the irritant properties of the substance.

Experimental Protocols
Specific experimental protocols for the determination of the hazard classifications for 4-Bromo-
2,3-difluorobenzoic acid are not publicly available. However, such classifications are typically

determined using standardized test guidelines, such as those developed by the Organisation

for Economic Co-operation and Development (OECD).

Skin Irritation (OECD TG 404): This test typically involves applying the substance to the

shaved skin of a rabbit and observing for signs of erythema (redness) and edema (swelling)

over a period of time.

Eye Irritation (OECD TG 405): This test involves instilling the substance into the eye of a

rabbit and observing for effects on the cornea, iris, and conjunctiva.

Specific Target Organ Toxicity - Single Exposure (OECD TG 407): This study in rodents

would involve a single exposure to the substance, after which the animals are observed for

clinical signs of toxicity, including respiratory irritation.

Handling, Storage, and First Aid
Handling:

Avoid breathing dust.

Use only in a well-ventilated area.

Wear protective gloves, eye protection, and clothing.

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, well-ventilated area.
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Keep container tightly sealed.

Recommended storage at room temperature or between 2-8°C.

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

Skin Contact

IF ON SKIN: Wash with plenty of water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.

Inhalation

IF INHALED: Remove person to fresh air and

keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

Ingestion
Call a POISON CENTER or doctor if you feel

unwell. Rinse mouth.

Accidental Release and Fire-Fighting Measures
Accidental Release:

Ensure adequate ventilation.

Avoid dust formation.

Wear personal protective equipment.

Sweep up the material and place it in a suitable, closed container for disposal.

Fire-Fighting:
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Suitable extinguishing media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.

Specific hazards: During a fire, irritating and toxic gases may be generated.

Protective equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Transportation
Regulation Information

UN Number 2811

Proper Shipping Name
Toxic solid, organic, n.o.s. (4-Bromo-2,3-

difluorobenzoic acid)

Hazard Class 6.1 (Poison)

Packing Group III

Visualizations
The following diagrams illustrate key safety and response workflows.
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Hazard Identification Preventative Measures Emergency Response

H315: Skin Irritation P280: Wear protective gloves/eye protection

H319: Eye Irritation

H335: Respiratory Irritation P261: Avoid breathing dust

Use in well-ventilated area

P304+P340: Inhalation
Move to fresh air

P302+P352: Skin Contact
Wash with plenty of water

P305+P351+P338: Eye Contact
Rinse with water for several minutes
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Chemical Spill Occurs

Evacuate immediate area

Ensure adequate ventilation

Wear appropriate PPE
(gloves, goggles, respirator)

Contain the spill
(prevent spreading)

Clean up spill with inert absorbent material

Place in sealed container for disposal

Decontaminate the area

Spill Cleaned

Click to download full resolution via product page
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To cite this document: BenchChem. [4-Bromo-2,3-difluorobenzoic Acid: A Technical Safety
and Hazard Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125708#4-bromo-2-3-difluorobenzoic-acid-safety-
and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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